Cas no 130515-71-8 (2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI))
130515-71-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)
CAS No:130515-71-8
MF:C9H14N2O4
MW:214.218462467194
CID:166189
PubChem ID:5479193
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)
- 1-[(1R)-1-[(2S)-1-hydroxypropan-2-yl]oxyethyl]pyrimidine-2,4-dione
- 2',3'-dideoxy-2',3'-secouridine
- 2',3'-Dideoxy-secouridine
- 2,4(1H,3H)-Pyrimidinedione, 1-(1-(2-hydroxy-1-methylethoxy)ethyl)-, (S-(R*,S*))-
- 2,4(1H,3H)-Pyrimidinedione, 1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]-
- AC1NUHWQ
- SecoddU
- DTXSID70156588
- 1-[(1R)-1-[(1S)-2-hydroxy-1-methyl-ethoxy]ethyl]pyrimidine-2,4-dione
- 130515-71-8
-
- Inchi: 1S/C9H14N2O4/c1-6(5-12)15-7(2)11-4-3-8(13)10-9(11)14/h3-4,6-7,12H,5H2,1-2H3,(H,10,13,14)/t6-,7+/m0/s1
- InChI Key: CVDUCKNWPZFFFS-NKWVEPMBSA-N
- SMILES: O([C@@H](C)CO)[C@H](C)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 214.09542
- Monoisotopic Mass: 214.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.87
2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI) Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
130515-71-8 (2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)) Related Products
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- 62679-92-9(2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-)
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